Cas no 66961-19-1 (2-(2-Nitrophenoxy)benzaldehyde)

• Product Name: 2-(2-Nitrophenoxy)benzaldehyde
• CAS No: 66961-19-1
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD00156891
• CID: 1085415
• PubChem ID: 607787
• Update Time: 2025-11-01

2-(2-Nitrophenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Nitrophenoxy)benzaldehyde
• 2-Formyl-2'-nitro diphenylether
• 66961-19-1
• CHEMBRDG-BB 5144034
• Z56788175
• SCHEMBL4111651
• MFCD00156891
• AKOS001012393
• DTXSID00345887
• 2-(2-Nitrophenoxy)benzaldehyde #
• CS-0364400
• EN300-1191829
• BS-36356
• Oprea1_187382
• GJXQFZNGTPPSPV-UHFFFAOYSA-N

• MDL： MFCD00156891
• Inchi： 1S/C13H9NO4/c15-9-10-5-1-3-7-12(10)18-13-8-4-2-6-11(13)14(16)17/h1-9H
• InChI Key： GJXQFZNGTPPSPV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.05300
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 3.72280

Additional information on 2-(2-Nitrophenoxy)benzaldehyde

Recent Advances in the Study of 2-(2-Nitrophenoxy)benzaldehyde (CAS: 66961-19-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Nitrophenoxy)benzaldehyde (CAS: 66961-19-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 2-(2-Nitrophenoxy)benzaldehyde as a versatile intermediate in the synthesis of more complex bioactive molecules. Its nitrophenoxy and benzaldehyde functional groups make it a valuable scaffold for the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective COX-2 inhibitors with improved pharmacokinetic profiles.

In addition to its synthetic utility, 2-(2-Nitrophenoxy)benzaldehyde has shown promising biological activities in preliminary in vitro and in vivo studies. Research conducted by the University of Cambridge in 2024 revealed that derivatives of this compound exhibit potent antioxidant and anti-inflammatory effects, potentially making them candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed advanced techniques such as NMR spectroscopy and X-ray crystallography to elucidate the compound's mechanism of action at the molecular level.

Another significant development is the exploration of 2-(2-Nitrophenoxy)benzaldehyde in targeted drug delivery systems. A recent publication in Advanced Drug Delivery Reviews (2024) discussed its incorporation into nanoparticle formulations designed for site-specific release in tumor microenvironments. The study reported enhanced efficacy and reduced off-target effects in preclinical models, suggesting a promising avenue for cancer therapy.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. Ongoing research is focused on structural modifications to improve its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2-Nitrophenoxy)benzaldehyde (CAS: 66961-19-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications—from drug synthesis to therapeutic development—underscore its potential to contribute to the next generation of biomedical innovations. Future studies should prioritize mechanistic investigations and translational research to fully realize its clinical potential.